Cas no 10413-01-1 (Hexanenitrile,4-methyl-5-oxo-)

• Product Name: Hexanenitrile,4-methyl-5-oxo-
• CAS No: 10413-01-1
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 118594
• PubChem ID: 11564477
• Update Time: 2025-04-18

Hexanenitrile,4-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile,4-methyl-5-oxo-
• 4-Methyl-5-oxohexanenitrile
• 3-(2-Cyanoethyl)-2-butanone
• 3-acetylvaleronitrile
• 3-methyl-5-cyano-pentan-2-one
• 4-methyl-5-ketocapronitrile
• 4-Methyl-5-oxocapronitrile
• 4-methyl-5-oxo-hexanenitrile
• 4-Methyl-5-oxo-hexannitril
• 4-Methyl-5-oxohexanonitrile
• Hexanenitrile,4-methyl-5-oxo
• AKOS006272151
• DTXSID90468635
• 10413-01-1
• MFCD00128175
• SCHEMBL7952075

• MDL： MFCD00128175
• Inchi： 1S/C7H11NO/c1-6(7(2)9)4-3-5-8/h6H,3-4H2,1-2H3
• InChI Key： NWVJJSXURDQKFU-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)CCC#N

Computed Properties

• Exact Mass: 125.08400
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 1.51528

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones